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Compound of Interest

Compound Name: 17105

Cat. No.: B604940

For Researchers, Scientists, and Drug Development Professionals

Introduction

17105 is a novel, synthetic, and orally bioavailable small molecule that acts as a ligand for the
Toll-like receptor 4 (TLR4)/myeloid differentiation factor 2 (MD2) complex.[1][2] It has been
shown to modulate the immune response by desensitizing cells to subsequent TLR activation.
[1] Accurate preparation of a 12105 stock solution is the first critical step for reliable and
reproducible in vitro and in vivo experimental results. Dimethyl sulfoxide (DMSO) is the
recommended solvent for 12105 due to its excellent solubilizing properties for many organic
compounds.[2]

This document provides a comprehensive guide for the preparation, storage, and handling of
17105 stock solutions in DMSO.

Physicochemical Properties and Quantitative Data

A clear understanding of the physicochemical properties of 12105 is essential for accurate
stock solution preparation. The table below summarizes key quantitative data for 12105.
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Property Value Source
Molecular Formula C25H26N402S [1112]
Molecular Weight 446.57 g/mol [2]
Appearance Solid [1]
Solubility Soluble in DMSO [2]

Experimental Protocol: Preparing a 10 mM 12105
Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of 12105 in DMSO. This
concentration is a widely used starting point for subsequent dilutions to desired working
concentrations for various cellular and molecular assays.

Materials:

e 17105 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

» Sterile, amber or opaque microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

o Calibrated micropipettes and sterile tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

¢ Pre-weighing Preparations: Before weighing, ensure the 12105 powder has equilibrated to
room temperature to avoid condensation. Perform all handling of the compound and DMSO
in a chemical fume hood.
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» Weighing 1Z2105: Accurately weigh out 4.47 mg of 12105 powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube.

o Calculation: To prepare a 10 mM (0.010 mol/L) solution in 1 mL (0.001 L):
» Moles = Concentration (mol/L) x Volume (L) = 0.010 mol/L x 0.001 L = 0.00001 mol

» Mass (g) = Moles (mol) x Molecular Weight ( g/mol ) = 0.00001 mol x 446.57 g/mol =
0.0044657 g = 4.47 mg

e Adding DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the
microcentrifuge tube containing the 12105 powder.

» Dissolution: Tightly cap the tube and vortex the solution until the 12105 powder is completely
dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.
Visually inspect the solution to ensure there are no visible particles.

e Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50
ML) in sterile, light-protected tubes.

o Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-
term storage (months to years).

o Properly label all aliquots with the compound name, concentration, date of preparation,
and solvent.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of the 12105 stock solution.
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Workflow for Preparing 12105 Stock Solution
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Workflow for 12105 Stock Preparation

Mechanism of Action: TLR4 Signaling Pathway
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17105 functions as a ligand for the TLR4/MD2 complex, which is a key initiator of the innate
immune response. Activation of TLR4 triggers two primary downstream signaling pathways: the
MyD88-dependent pathway and the TRIF-dependent pathway. The MyD88-dependent pathway
rapidly induces the production of pro-inflammatory cytokines, while the TRIF-dependent
pathway leads to the production of type | interferons and other inflammatory mediators.

The following diagram provides a simplified overview of the TLR4 signaling cascade.
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Simplified TLR4 Signaling Pathway
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Safety Precautions

o Always handle 12105 and DMSO in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

 DMSO can facilitate the absorption of other chemicals through the skin. Therefore, exercise
caution to avoid direct contact.

o Consult the Safety Data Sheet (SDS) for 12105 for detailed safety and handling information.

Conclusion

The protocol and information provided in this document offer a standardized method for the
preparation of 12105 stock solutions in DMSO. Adherence to these guidelines will help ensure
the accuracy and consistency of experimental results in research and drug development
applications involving this novel TLR4/MD2 ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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